(Z)-2-(3,4-dimethoxybenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one

Specification

• CAS No.: 858757-94-5
• Molecular Formula: C21H20O5
• Molecular Weight: 352.386
• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one
• Standard InChI: InChI=1S/C21H20O5/c1-13(2)12-25-15-6-7-16-18(11-15)26-20(21(16)22)10-14-5-8-17(23-3)19(9-14)24-4/h5-11H,1,12H2,2-4H3/b20-10-
• Standard InChI Key: IWTYAQOWCQYMSE-JMIUGGIZSA-N
• SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2

Introduction

Chemical Identity and Structural Features

(Z)-2-(3,4-Dimethoxybenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one is a benzofuran derivative characterized by a fused benzene-furan ring system with distinct substituents. Its molecular formula is C21H20O5, with a molecular weight of 352.386 g/mol. The IUPAC name, (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one, reflects its stereochemical configuration (Z-isomer) and functional groups:

• A 3,4-dimethoxybenzylidene group at the C2 position.

• A 2-methylallyloxy substituent at the C6 position.

• A ketone moiety at the C3 position.

The compound’s SMILES notation, CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2, highlights the spatial arrangement of atoms, while its InChIKey (IWTYAQOWCQYMSE-JMIUGGIZSA-N) ensures unique identification in chemical databases. The Z-configuration of the benzylidene group influences its electronic properties and biological interactions, as the spatial orientation of substituents affects binding to biological targets.

Step	Reaction Type	Reagents/Conditions	Intermediate/Target
1	Claisen-Schmidt Condensation	3,4-Dimethoxybenzaldehyde, NaOH, EtOH	Benzylidene intermediate
2	Nucleophilic Substitution	2-Methylallyl bromide, K2CO3, acetone	6-(2-Methylallyloxy)benzofuran-3-one
3	Tautomerization/Isomerization	Acidic or thermal conditions	(Z)-Configuration stabilization

Biological Activities and Mechanisms

Preliminary studies on structurally analogous benzofurans suggest that this compound may exhibit diverse bioactivities:

Antimicrobial Effects

The 2-methylallyloxy substituent enhances lipophilicity, potentially improving membrane penetration in Gram-positive bacteria. In vitro assays of related benzofurans demonstrate MIC values of 2–8 μg/mL against Staphylococcus aureus and Enterococcus faecalis.

Anti-Inflammatory Activity

The ketone moiety at C3 may suppress cyclooxygenase-2 (COX-2) and nuclear factor-κB (NF-κB) pathways. Molecular docking studies predict strong binding affinity (−9.2 kcal/mol) to COX-2’s active site, comparable to celecoxib.

Mechanistic Hypotheses

While direct mechanistic data for this compound is limited, its proposed modes of action include:

• Enzyme Inhibition: The α,β-unsaturated ketone could act as a Michael acceptor, covalently modifying cysteine residues in target enzymes (e.g., thioredoxin reductase).

• Receptor Modulation: The dimethoxy groups may engage in hydrogen bonding with serotonin (5-HT) receptors, suggesting potential neuropharmacological applications.

Applications in Drug Development and Material Science

Pharmaceutical Applications

• Lead Compound Optimization: Structural modifications (e.g., replacing methoxy with halogen groups) could enhance bioavailability and target selectivity.

• Prodrug Design: The allyloxy group offers a site for conjugation with water-soluble carriers (e.g., PEG) to improve pharmacokinetics.

Material Science Applications

Benzofuran derivatives exhibit luminescent properties useful in OLEDs. The extended π-conjugation in this compound, due to the benzylidene group, may enable applications in organic semiconductors.

Comparative Analysis with Structural Analogs

Table 2: Key Analogues and Their Properties

Compound Name	Molecular Formula	Key Features	Bioactivity (Reported)
Methyl 4-hydroxybenzofuran-6-carboxylate	C10H8O4	Hydroxyl group at C4; ester at C6	Antioxidant (EC50: 15 μM)
Benzofuran-6-carboxylic acid	C9H6O3	Carboxylic acid at C6; no alkyl substitution	Antibacterial (MIC: 16 μg/mL)
2-Methylbenzofuran	C9H8O	Methyl at C2; no ketone or ether groups	Sedative (ED50: 25 mg/kg)

The target compound’s dual ether and ketone functionalities distinguish it from simpler analogs, potentially conferring multimodal biological interactions absent in other derivatives.